Cas no 2586125-83-7 (Benzoic acid, 6-​bromo-​2-​fluoro-​3-​(1-​methylethoxy)​-​, methyl ester)

• Product Name: Benzoic acid, 6-​bromo-​2-​fluoro-​3-​(1-​methylethoxy)​-​, methyl ester
• CAS No: 2586125-83-7
• MF: C₁₁H₁₂BrFO₃
• MW: 291.11
• CID: 5077048
• Update Time: 2025-10-28

Benzoic acid, 6-​bromo-​2-​fluoro-​3-​(1-​methylethoxy)​-​, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-​bromo-​2-​fluoro-​3-​(1-​methylethoxy)​-​, methyl ester

• Inchi： 1S/C11H12BrFO3/c1-6(2)16-8-5-4-7(12)9(10(8)13)11(14)15-3/h4-6H,1-3H3
• InChI Key： OMIYAKXJTBWBCC-UHFFFAOYSA-N
• SMILES： C1C=C(C(C(OC)=O)=C(F)C=1OC(C)C)Br

Additional information on Benzoic acid, 6-​bromo-​2-​fluoro-​3-​(1-​methylethoxy)​-​, methyl ester

Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester (CAS No. 2586125-83-7): A Comprehensive Overview

Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester, identified by its CAS number 2586125-83-7, is a fluorinated aromatic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents, along with the methylethoxy group, imparts distinct reactivity and selectivity, which are highly sought after in medicinal chemistry.

The structural configuration of Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester encompasses a benzene ring modified by these three key functional groups. The bromine atom at the 6-position enhances electrophilic aromatic substitution reactions, while the fluoro group at the 2-position influences electronic properties and metabolic stability. The methylethoxy group at the 3-position introduces a polar ether linkage, which can affect solubility and interactions with biological targets. This combination of substituents makes the compound a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in fluorinated benzoic acid derivatives due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate drug-receptor interactions, leading to increased potency and reduced toxicity. The specific substitution pattern in Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester has been explored for its potential in developing anti-inflammatory and antiviral agents. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of a fluoro-substituted benzene derivative followed by etherification and esterification steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired functional groups with high precision. The efficiency of these synthetic methodologies is crucial for large-scale production and cost-effectiveness in pharmaceutical applications.

The chemical properties of Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester make it a valuable tool for chemists investigating novel drug candidates. Its reactivity allows for further derivatization into more complex structures, enabling the exploration of diverse biological activities. For instance, the bromine atom can be selectively replaced or modified using nucleophilic aromatic substitution reactions, while the fluoro group can be engaged in halogen-metal exchange reactions to introduce other functional moieties. These attributes highlight its potential as a scaffold for drug discovery programs.

In academic research, Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester has been utilized in studies focusing on molecular recognition and binding interactions. Computational modeling techniques have been applied to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide insights into binding affinities and orientation preferences, guiding experimental efforts to optimize lead compounds. The integration of computational chemistry with traditional wet chemistry has accelerated the discovery process significantly.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acid esters due to their potential therapeutic benefits. Clinical trials are ongoing for several derivatives that share structural similarities with Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester. These trials aim to evaluate their efficacy and safety profiles in treating various conditions ranging from infectious diseases to chronic inflammatory disorders. The success of these trials could pave the way for new treatments that leverage the unique properties of fluorinated aromatic compounds.

The environmental impact of fluorinated compounds is also a topic of concern in modern research. While these molecules offer significant advantages in drug development, their persistence and potential toxicity must be carefully managed. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprints. Additionally, researchers are exploring biodegradable alternatives or degradation pathways for compounds like Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester to address these concerns.

In conclusion, Benzoic acid, 6-bromo-2-fluoro-3-(1-methylethoxy)-, methyl ester (CAS No. 2586125-83-7) represents a promising compound in the field of pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new applications and synthetic strategies for this molecule, its significance is expected to grow within both academic and industrial settings.